Cas no 1177287-57-8 ({[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine)

• Product Name: {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine
• CAS No: 1177287-57-8
• MF: C₁₃H₁₄F₂N₂
• MW: 236.260469913483
• CID: 5734529
• PubChem ID: 45496719
• Update Time: 2025-11-06

{[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine Chemical and Physical Properties

Names and Identifiers

• CS-0280226
• (1-(3,4-Difluorophenyl)-2,5-dimethyl-1h-pyrrol-3-yl)methanamine
• [1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methanamine
• [1-(3,4-difluorophenyl)-2,5-dimethylpyrrol-3-yl]methanamine
• 1177287-57-8
• {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine
• AKOS015957374
• ([1-(3,4-DIFLUOROPHENYL)-2,5-DIMETHYL-1H-PYRROL-3-YL]METHYL)AMINE
• F2167-0129
• EN300-236913

• Inchi： 1S/C13H14F2N2/c1-8-5-10(7-16)9(2)17(8)11-3-4-12(14)13(15)6-11/h3-6H,7,16H2,1-2H3
• InChI Key： XKSPGORRNMHELA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(C)=CC(CN)=C1C)F

Computed Properties

• Exact Mass: 236.11250478g/mol
• Monoisotopic Mass: 236.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine

Introduction to Compound CAS No. 1177287-57-8: {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine

{[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine (CAS No. 1177287-57-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted pyrrole ring and a difluorophenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine is particularly noteworthy due to its complexity and the presence of multiple functional groups. The difluorophenyl moiety is known for its ability to modulate biological activity by influencing the compound's lipophilicity and electronic properties. The pyrrole ring, on the other hand, is a common motif in many bioactive molecules and is often associated with potent pharmacological effects.

Recent studies have highlighted the potential of {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that it may be effective in treating depression and other mood disorders.

The pharmacokinetic properties of {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which could translate into once-daily dosing regimens in clinical settings.

Safety and toxicity assessments are crucial for any potential drug candidate. Preclinical toxicology studies have shown that {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), further safety evaluations will be necessary to ensure its long-term safety profile.

The development of {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine as a therapeutic agent is an ongoing process. Current research efforts are focused on optimizing its chemical structure to enhance its efficacy and reduce potential side effects. Techniques such as structure-activity relationship (SAR) studies and computational modeling are being employed to identify key structural modifications that could improve the compound's pharmacological profile.

Clinical trials are another critical phase in the drug development process. While no human trials have been reported yet for {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine, preclinical data are promising enough to warrant further investigation. Phase I trials will likely focus on assessing safety and tolerability in healthy volunteers before progressing to Phase II trials to evaluate efficacy in specific patient populations.

In conclusion, {[1-(3,4-difluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methyl}amine (CAS No. 1177287-57-8) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an intriguing subject for further research and development in the fields of medicinal chemistry and pharmaceutical science.